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Compound of Interest

Compound Name: Nickel dithiocyanate

CAS No.: 13689-92-4

Cat. No.: B1234038

Get Quote

Executive Summary
Nickel(II) dithiocyanate (

) is a coordination polymer distinguished by its ambidentate ligand chemistry and unique
magnetic ordering.[1] While historically utilized primarily in chemical separation sciences
(Werner clathrates), recent 2024 breakthroughs have positioned it as a candidate in wound
care therapeutics due to its potent antibiofilm and antimicrobial properties. This guide analyzes
the compound's fundamental physicochemical properties, validated synthesis protocols, and its
evolving role in pharmaceutical development.

Chemical Identity and Structural Architecture[2][3]
[4][5]
Fundamental Nomenclature

IUPAC Name: Nickel(II) thiocyanate[2][3]
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CAS Registry Number: 13689-92-4[4][3][5]

Molecular Formula:ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline

ng-star-inserted">

[1][4][2][3][6]

Molar Mass: 174.86 g/mol [1][4][3]

Appearance: Dark chocolate-brown powder (anhydrous); turns green upon hydration or

dissolution in polar solvents.

Coordination Geometry and Polymeric Structure
Unlike simple ionic salts, anhydrous nickel thiocyanate exists as a 2D coordination polymer.

The nickel(II) center adopts a distorted octahedral geometry, coordinated by nitrogen atoms

from two thiocyanate ligands and sulfur atoms from four adjacent thiocyanate ligands.[1][7][4]

Ambidentate Ligand Behavior: The thiocyanate ion (

) bridges metal centers. The "hard" Nitrogen binds to the Nickel (consistent with the Irving-
Williams series), while the "soft" Sulfur bridges to adjacent metal centers, creating infinite
sheets.

Crystal Lattice: The structure belongs to the

space group.[1][6] It forms layers held together by Van der Waals forces, similar to the

structural motif.[4]

Magnetic Properties
Uniquely among first-row transition metal thiocyanates,

exhibits ferromagnetic coupling within its 2D layers, which are then stacked
antiferromagnetically.[2] This contrasts with Mn, Fe, and Co analogs, which are purely
antiferromagnetic.[2] This property makes it a subject of interest for magnetic drug targeting
studies.

Physicochemical Profile
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Table 1: Key Physicochemical Properties of Nickel(II) Thiocyanate

Property Value / Characteristic Relevance to Research

Solubility

Soluble in Methanol, Ethanol,

Water (with

decomposition/hydration)

Critical for solvent selection in

ligand exchange reactions.

Magnetic Susceptibility (Paramagnetic)
Used for characterization via

SQUID magnetometry.

Thermal Stability Decomposes > 200°C

Stable under standard

solvothermal synthesis

conditions.

Coordination Mode -bridging (N-bonded and S-

bonded)

Facilitates formation of

supramolecular frameworks

(MOFs).

Electronic State
High-spin

configuration

Results in characteristic d-d

transition colors (Green in

solution).

Validated Synthesis Protocols
For pharmaceutical grade applications, purity is paramount. The following protocols prioritize

the removal of byproducts.

Method A: The Barium Metathesis Route (High Purity)
This method is preferred for isolating the anhydrous solid because the byproduct (

) is insoluble and easily removed by filtration.

Reaction:

Protocol:

Dissolution: Dissolve 10 mmol of Nickel(II) Sulfate in 20 mL deionized water. Separately,

dissolve 10 mmol Barium Thiocyanate in 20 mL water.
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Precipitation: Slowly add the Barium salt solution to the Nickel solution under vigorous

stirring. A white precipitate (

) will form immediately.

Filtration: Filter the solution through a 0.22

membrane (PTFE or Nylon) to remove all traces of Barium Sulfate. The filtrate is a green
solution of

.

Isolation: Evaporate the filtrate under reduced pressure (Rotavap) at 40°C. Do not overheat.

The resulting solid is the hydrate.

Dehydration: Dry in a vacuum desiccator over

to obtain the brown anhydrous powder.

Method B: Methanolic Solvothermal Synthesis (For
Complexation)
Used when the goal is to immediately react the nickel thiocyanate with organic ligands (e.g., for

drug precursor synthesis).

Protocol:

Dissolve

and

in a 1:2 molar ratio in absolute methanol.

Precipitate

by cooling the solution to 0°C. Filter off the potassium nitrate.

The methanolic filtrate contains

ready for ligand addition.
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Synthesis Workflow Visualization
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Figure 1: Step-by-step workflow for the high-purity synthesis of Nickel(II) Thiocyanate via

barium metathesis.

Biomedical and Pharmaceutical Relevance[2][9][10]
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Therapeutic Application: Wound Healing
Nanocomposites
A pivotal 2024 study has identified Nickel Thiocyanate Nanoparticles (NiSCN-NPs) as a potent

agent for wound care.

Mechanism: The nanoparticles release

and

ions in a controlled manner. The thiocyanate moiety acts as a substrate for peroxidases
(present in biological fluids), generating hypothiocyanite (

), a powerful antimicrobial agent that does not damage host tissue.

Efficacy: Impregnated cotton gauze showed significant antibiofilm activity against S. aureus

and P. aeruginosa, accelerating scarless wound healing in rat models.

Pharmaceutical Engineering: Werner Clathrates
Nickel thiocyanate is a classic "host" molecule in Werner complexes, specifically

.

Function: This complex creates a crystalline lattice with specific voids.

Application: It selectively encapsulates specific isomers (guests) from a mixture. This is

historically significant for separating chiral drug intermediates or isomeric mixtures (e.g.,

separating xylene isomers) before modern chromatography became scalable.

Ligand Screening and Bioinorganic Modeling
Researchers utilize

to model interactions between metals and nitrogen-rich drugs.

Isonicotinamide Complexes:

forms complexes with isonicotinamide (an analog of the TB drug Isoniazid). Studying these
crystal structures helps predict how nickel-based impurities might interact with active
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pharmaceutical ingredients (APIs).

Mechanism of Action Diagram
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Figure 2: The oxidative pathway by which thiocyanate ions derived from Ni(SCN)2 contribute to

antimicrobial activity in wound environments.

Safety and Handling (E-E-A-T)
Nickel compounds are classified as Group 1 Carcinogens (IARC) and potent sensitizers.

Inhalation Risk: Use a localized exhaust hood. Inhalation of nickel dust is linked to nasal and

lung cancers.

Skin Contact: "Nickel itch" (allergic contact dermatitis) is common. Double nitrile gloves are

mandatory.

Thiocyanate Toxicity: While less toxic than cyanide, thiocyanates can affect thyroid function

(goitrogenic) by inhibiting iodine uptake.

Disposal: Do not dispose of down the drain. Nickel is a heavy metal pollutant. Collect in

"Heavy Metal Inorganic" waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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